Cas no 941912-51-2 (N-(4-{1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)acetamide)

• Product Name: N-(4-{1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)acetamide
• CAS No: 941912-51-2
• MF: C₂₂H₂₇N₃O₄S
• MW: 429.532484292984
• CID: 6308835
• PubChem ID: 16927615
• Update Time: 2025-07-09

N-(4-{1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)acetamide
• 941912-51-2
• F2385-0389
• N-(4-{[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]sulfamoyl}phenyl)acetamide
• AKOS024645466
• N-[4-[[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]sulfamoyl]phenyl]acetamide
• N-(4-(N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl)phenyl)acetamide

• Inchi： 1S/C22H27N3O4S/c1-15(2)12-13-25-21-10-7-19(14-17(21)4-11-22(25)27)24-30(28,29)20-8-5-18(6-9-20)23-16(3)26/h5-10,14-15,24H,4,11-13H2,1-3H3,(H,23,26)
• InChI Key： PNDBWLXCWIOHPV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NC1C=CC2=C(C=1)CCC(N2CCC(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 429.17222752g/mol
• Monoisotopic Mass: 429.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 104Ų

Additional information on N-(4-{1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)acetamide

Comprehensive Overview of N-(4-{1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)acetamide (CAS No. 941912-51-2)

The compound N-(4-{1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)acetamide (CAS No. 941912-51-2) is a sophisticated sulfonamide derivative with a unique tetrahydroquinoline core. Its molecular structure combines a 3-methylbutyl side chain and an acetamide moiety, making it a subject of interest in medicinal chemistry and pharmaceutical research. This compound's sulfamoyl group enhances its potential as a bioactive molecule, particularly in targeting enzyme inhibition and receptor modulation.

Recent studies highlight the growing demand for sulfonamide-based compounds in drug discovery, driven by their versatility in treating inflammatory and metabolic disorders. The tetrahydroquinoline scaffold in 941912-51-2 is particularly noteworthy, as it mimics natural alkaloids with proven therapeutic effects. Researchers are exploring its applications in kinase inhibition and GPCR targeting, aligning with trends in personalized medicine and AI-driven drug design.

From a synthetic perspective, N-(4-{1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)acetamide exemplifies advancements in green chemistry. Its production often involves catalytic methods to minimize waste, reflecting the pharmaceutical industry's shift toward sustainable synthesis. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for characterizing its purity, a topic frequently searched by quality control professionals.

The compound's physicochemical properties, such as solubility and stability, are key to its formulation potential. Discussions on platforms like ResearchGate and PubMed often focus on optimizing these traits for drug delivery systems. Additionally, its logP value and hydrogen bonding capacity are frequently analyzed in QSAR studies, a hot topic in computational chemistry circles.

In the context of intellectual property, CAS No. 941912-51-2 has been referenced in patents related to anti-proliferative agents and neuroprotective therapies. This aligns with increasing searches for "novel quinoline derivatives" and "sulfonamide drug candidates" in academic databases. Its structural complexity also makes it a case study for retrosynthetic analysis in organic chemistry education.

As the scientific community prioritizes repurposing existing molecules, 941912-51-2 garners attention for potential multi-target therapies. Its pharmacophore model is being reevaluated using machine learning algorithms, a trend dominating recent ACS and RSC publications. Such interdisciplinary approaches underscore its relevance in modern biomolecular research.

For suppliers and manufacturers, the compound's chromatographic separation methods are frequently queried in chemical forums. Regulatory compliance, especially regarding REACH and ICH guidelines, is another critical aspect often discussed alongside this high-purity reference standard.